![molecular formula C21H24N2S B2610971 1-benzyl-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole CAS No. 1206986-51-7](/img/structure/B2610971.png)
1-benzyl-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole
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Description
1-benzyl-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Antitumor Activity
Research into imidazole derivatives, including structures similar to 1-benzyl-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole, reveals their potential in antitumor applications. Studies have identified active compounds within this category that have progressed beyond preclinical testing stages, showing promise for the development of new antitumor drugs (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Chemical Diversity and Biological Properties
The chemistry and properties of imidazole derivatives are highlighted for their fascinating variability and potential in creating compounds with significant biological and electrochemical activity. This includes the exploration of structures for potential interest in further investigations (Boča, M., Jameson, R., & Linert, W., 2011).
Therapeutic Potential
The benzimidazole category, closely related to imidazoles, has been extensively studied for its diverse biological and clinical applications. The presence of the benzimidazole core in numerous groups of biological agents underlines the importance of this scaffold in the development of therapeutic compounds. This relevance extends to derivatives of 1-benzyl-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole, showcasing the role of imidazole-based structures in drug discovery and development (Babbar, R., Swikriti, & Arora, S., 2020).
Conversion to CNS Acting Drugs
The conversion of benzimidazoles, imidazothiazoles, and imidazoles into more potent central nervous system (CNS) acting drugs signifies the potential of these compounds in treating CNS diseases. This research direction includes the synthesis and modification of compounds to enhance their CNS drug properties, indicating the versatility of imidazole derivatives in pharmaceutical development (Saganuwan, S., 2020).
properties
IUPAC Name |
1-benzyl-5-(4-methylphenyl)-2-(2-methylpropylsulfanyl)imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2S/c1-16(2)15-24-21-22-13-20(19-11-9-17(3)10-12-19)23(21)14-18-7-5-4-6-8-18/h4-13,16H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOWNPMFMEKBSFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CC=C3)SCC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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